molecular formula C12H19NO5 B13234119 5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid

5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid

Cat. No.: B13234119
M. Wt: 257.28 g/mol
InChI Key: SYOPAOPASCMOFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Furo[2,3-c]pyrrole Bicyclic Core Analysis

The furo[2,3-c]pyrrole bicyclic system consists of a fused furan and pyrrole ring, forming a rigid heterocyclic framework. X-ray crystallographic data for analogous compounds reveal a chair-like conformation for the hexahydro ring system, with the oxygen atom of the furan ring and the nitrogen atom of the pyrrole ring occupying adjacent positions (C1–O–C2–N–C3). The saturated nature of the bicyclic core reduces ring strain, favoring a puckered geometry that balances torsional and angle stresses.

Key bond lengths and angles derived from density functional theory (DFT) optimizations indicate a C–O bond length of 1.43 Å in the furan moiety and a C–N bond length of 1.47 Å in the pyrrole ring, consistent with typical sp³-hybridized systems. The dihedral angle between the furan and pyrrole planes measures approximately 112°, reflecting moderate puckering to alleviate steric interactions.

tert-Butoxycarbonyl (Boc) Protective Group Spatial Orientation

The Boc group adopts distinct spatial orientations depending on local electronic and steric environments. Conformational energy calculations demonstrate nearly equivalent stability for cis and trans urethane amide bond conformations (ΔG ≈ 0.2–0.5 kcal/mol), contrasting with the strong trans preference of peptide bonds. In crystalline environments, the cis conformation predominates when steric bulk or intermolecular hydrogen bonding stabilizes the arrangement.

For 5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid, the Boc group’s tert-butyl moiety projects away from the bicyclic core to minimize van der Waals repulsions with the pyrrole ring. Nuclear magnetic resonance (NMR) studies of related Boc-protected amines show restricted rotation about the carbamate C–N bond, yielding distinct proton environments for cis and trans rotamers.

Carboxylic Acid Functional Group Positioning and Tautomerism

The carboxylic acid group at position 6a participates in tautomeric equilibrium, though the keto form predominates in non-polar solvents. Infrared (IR) spectroscopy of analogous compounds reveals a strong C=O stretch at 1705 cm⁻¹, characteristic of protonated carboxylic acids. In aqueous solutions, deprotonation occurs (pKa ≈ 4.5), forming a carboxylate anion stabilized by resonance delocalization.

The carboxylic acid’s spatial positioning adjacent to the bicyclic core introduces steric constraints, limiting rotational freedom. Molecular mechanics simulations suggest a 15° deviation from coplanarity between the carboxyl group and the adjacent pyrrole ring, optimizing hydrogen-bonding interactions in polar solvents.

Properties

Molecular Formula

C12H19NO5

Molecular Weight

257.28 g/mol

IUPAC Name

5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid

InChI

InChI=1S/C12H19NO5/c1-11(2,3)18-10(16)13-6-8-4-5-17-12(8,7-13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)

InChI Key

SYOPAOPASCMOFV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CC2CCOC2(C1)C(=O)O

Origin of Product

United States

Preparation Methods

Preparation Methods of 5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid

Detailed Synthetic Route

Step 1: Formation of the Hexahydro-furo[2,3-c]pyrrole Core
  • The bicyclic ring system is typically formed via intramolecular cyclization reactions involving a pyrrole derivative and a furan or tetrahydrofuran moiety.
  • This may involve nucleophilic substitution or ring-closing reactions under controlled conditions (temperature, solvent, pH).
  • Hydrogenation or reduction steps may be applied to saturate the rings, yielding the hexahydro derivative.
Step 2: Introduction of the Carboxylic Acid Group
  • The carboxylic acid at the 6a-position is introduced either by oxidation of a corresponding aldehyde or ester precursor or by direct functionalization using carboxylation reactions.
  • Protecting groups may be used to prevent side reactions during this step.
Step 3: Protection of the Pyrrole Nitrogen with tert-Butoxycarbonyl (Boc) Group
  • The Boc group is introduced by reacting the free amine with di-tert-butyl dicarbonate ((Boc)2O) under basic or neutral conditions.
  • This step stabilizes the nitrogen and allows for selective reactions on other parts of the molecule in subsequent synthetic steps.

Reaction Conditions and Optimization

  • Temperature control is critical, typically reactions are performed at ambient to moderate heating (25–80°C) depending on the step.
  • Solvents such as dichloromethane, tetrahydrofuran, or acetonitrile are commonly used.
  • pH adjustments ensure optimal reaction rates and selectivity, especially during Boc protection and cyclization.
  • Purification is usually done by crystallization or chromatographic techniques to achieve high purity.

Analytical Characterization

After synthesis, the compound is characterized to confirm structure and purity:

Analytical Technique Purpose
Nuclear Magnetic Resonance (NMR) Spectroscopy Determines molecular structure, stereochemistry, and purity.
Mass Spectrometry (MS) Confirms molecular weight and detects impurities.
Infrared Spectroscopy (IR) Identifies functional groups such as Boc and carboxylic acid.
High-Performance Liquid Chromatography (HPLC) Assesses purity and diastereomeric ratios.

These analyses ensure that the desired stereochemistry and functional groups are intact and that the compound meets research-grade standards.

Summary of Key Data

Parameter Value / Description
Molecular Formula C12H19NO5
Molecular Weight 257.28 g/mol
CAS Number 2307780-28-3 (racemic form)
IUPAC Name (3aS,6aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid
Synthesis Type Multi-step cyclization, oxidation, and Boc protection
Typical Solvents Dichloromethane, tetrahydrofuran
Reaction Temperature Range 25–80 °C
Purification Methods Crystallization, chromatography
Analytical Techniques NMR, MS, IR, HPLC

Research Insights and Practical Notes

  • The Boc protecting group is essential for stabilizing the pyrrole nitrogen during synthesis and subsequent reactions.
  • The stereochemistry at positions 3a and 6a is crucial for biological activity and must be controlled or resolved if specific enantiomers are required.
  • The compound’s fused bicyclic structure provides rigidity, which can influence binding affinity in medicinal chemistry applications.
  • Reaction yields and purity depend heavily on precise control of reaction conditions and purification steps.
  • Due to its complex structure, the compound is mainly used as a research intermediate rather than a final pharmaceutical agent.

Chemical Reactions Analysis

Types of Reactions

5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents to ensure the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines .

Scientific Research Applications

5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact mechanism can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Research Findings

Synthetic Efficiency : Boc-protected analogs are synthesized with yields >80% using HATU or copper catalysts, underscoring robust methodologies .

Structural Impact: Thieno analogs exhibit higher lipophilicity, beneficial for CNS-targeting drugs . Spiro systems (e.g., diazaspiro[3.4]octane) improve binding selectivity in enzyme inhibitors .

Protecting Group Strategy : Fmoc’s orthogonal deprotection enables sequential synthesis but requires careful handling due to steric demands .

Biological Activity

5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid, with CAS number 2307780-28-3, is a compound of significant interest due to its potential biological activities. This article delves into its biological properties, synthesis methods, and relevant research findings.

The compound has the following chemical characteristics:

  • Molecular Formula : C12_{12}H19_{19}NO5_5
  • Molecular Weight : 257.28 g/mol
  • Structure : The compound features a furo-pyrrole system, which is often associated with various biological activities.

Synthesis Methods

The synthesis of 5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid has been explored through various multicomponent reactions. A notable method involves the use of malonitrile and thiophenols under specific catalytic conditions, yielding compounds with promising biological activities. The detailed synthesis pathway is outlined in the following table:

StepReagentsConditionsYield
1Malonitrile + ThiophenolsTriethylamine as catalyst16–45%
24-DiethylaminosalicylaldehydeHeating in solventVaries

Antitumor Activity

Research indicates that derivatives of furo-pyrrole compounds exhibit significant antitumor properties. For instance, studies have demonstrated that certain furo-pyrrole derivatives inhibit the growth of various cancer cell lines, including HL-60 and A-549. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.

Antimicrobial Properties

The compound has also been tested for antimicrobial activity against several bacterial strains. In one study, derivatives showed excellent activity against Gram-positive bacteria (e.g., Staphylococcus aureus) and Gram-negative bacteria (e.g., Escherichia coli). The Minimum Inhibitory Concentration (MIC) values ranged from 0.3 to 8.5 µM for Gram-negative strains, indicating potent antibacterial effects.

Anti-inflammatory Effects

The anti-inflammatory potential of compounds similar to 5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid has been documented, with some derivatives exhibiting greater efficacy than curcumin in inhibiting inflammatory pathways.

Case Studies

  • Antitumor Efficacy : A study published in Molecules highlighted the effectiveness of furo-pyrrole derivatives in inhibiting tumor cell lines. The results indicated that these compounds could serve as lead structures for developing new anticancer agents due to their selective cytotoxicity.
  • Antimicrobial Screening : Another investigation focused on the antibacterial activity of synthesized furo-pyrrole derivatives against multiple strains. The findings revealed that specific modifications in the chemical structure significantly enhanced antibacterial potency.
  • Anti-inflammatory Mechanism : A comparative analysis demonstrated that certain furo-pyrrole derivatives could effectively reduce inflammatory markers in vitro and in vivo models, suggesting their potential as therapeutic agents for inflammatory diseases.

Q & A

Basic: What experimental methods are recommended for characterizing the compound’s purity and structural integrity?

Answer:
Characterization should employ a combination of high-performance liquid chromatography (HPLC) for purity assessment and nuclear magnetic resonance (NMR) spectroscopy (1H, 13C, and DEPT-135) to confirm the bicyclic furopyrrolidine core and tert-butoxycarbonyl (Boc) group. For stereochemical validation, X-ray crystallography is critical, as seen in analogous bicyclic pyrrolidine derivatives . Mass spectrometry (HRMS or ESI-MS) should verify the molecular ion peak ([M+H]+ or [M+Na]+) to align with the calculated molecular weight (e.g., C₁₈H₂₃NO₄ requires m/z 317.3850) .

Basic: How can researchers optimize the synthetic yield of this compound?

Answer:
Key steps include:

  • Protection-deprotection strategies : Use Boc anhydride for amine protection to minimize side reactions during cyclization .
  • Catalytic conditions : Pd(OAc)₂-mediated coupling (as in analogous indeno-pyrrole syntheses) improves regioselectivity in heterocycle formation .
  • Purification : Acidic workup (e.g., HCl) followed by recrystallization from ethanol/water mixtures enhances purity (>95%) .
  • Reaction monitoring : TLC (silica gel, ethyl acetate/hexane) or in-situ FTIR to track Boc group stability at elevated temperatures .

Advanced: How to resolve contradictions in spectroscopic data (e.g., unexpected NMR splitting patterns)?

Answer:
Discrepancies often arise from conformational flexibility in the hexahydrofuropyrrolidine ring or Boc group rotamerism . Solutions include:

  • Variable-temperature NMR : Conduct experiments at 25°C to 60°C to observe coalescence of split peaks, confirming dynamic equilibria .
  • DFT calculations : Compare experimental NMR shifts with computed values (e.g., using Gaussian 16) to identify dominant conformers .
  • 2D NMR (COSY, NOESY) : Map through-space interactions to distinguish between stereoisomers or tautomers .

Advanced: What methodologies confirm the stereochemical configuration of the furopyrrolidine core?

Answer:

  • Chiral HPLC : Use a Chiralpak AD-H column with hexane/isopropanol (85:15) to separate enantiomers .
  • X-ray crystallography : Resolve absolute configuration, as demonstrated for tert-butyl hexahydropyrrolo[3,4-c]pyrrole derivatives .
  • Optical rotation comparison : Cross-reference experimental [α]D values with literature data for analogous bicyclic systems .

Advanced: How to evaluate the compound’s stability under varying pH and solvent conditions?

Answer:

  • Forced degradation studies : Incubate the compound in acidic (0.1M HCl), basic (0.1M NaOH), and oxidative (3% H₂O₂) conditions at 40°C for 24 hours. Monitor degradation via HPLC .
  • Solvent compatibility : Test solubility and stability in DMSO, methanol, and aqueous buffers (pH 3–9) using UV-Vis spectroscopy (λ = 210–300 nm) .
  • Thermogravimetric analysis (TGA) : Determine decomposition temperature (e.g., mp ~150°C for Boc-protected analogs) .

Advanced: What experimental designs assess environmental persistence and ecotoxicological impacts?

Answer:

  • Environmental fate studies : Use OECD 307 guidelines to measure aerobic biodegradation in soil/water systems. Monitor half-life (t₁/₂) via LC-MS/MS .
  • Ecotoxicology : Conduct Daphnia magna acute toxicity assays (OECD 202) and algal growth inhibition tests (OECD 201) at 0.1–10 mg/L concentrations .
  • Partition coefficients : Determine log Kow (octanol-water) via shake-flask method to predict bioaccumulation potential .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.